(Z)-4-(5-((1H-benzo[d]imidazol-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid
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Description
This compound is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a thioxothiazolidinone ring, and a carboxylic acid group .
Synthesis Analysis
The synthesis of such compounds often involves the formation of the imidazole ring, which is a key component of many functional molecules . The synthesis process usually emphasizes the bonds constructed during the formation of the imidazole ring . In a related study, a therapeutic active Pd(II) complex was designed with a similar ligand in good yield .Molecular Structure Analysis
The structure of a similar ligand and its Pd(II) complex was characterized via various techniques such as IR, UV-visible, 1H-NMR, 13C-NMR, mass spectroscopy, TGA, and powder XRD . The spectral data indicated the bidentate bonding mode for bis-benzimidazole and suggested a tetrahedral geometry for the metal complex .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of such compounds are often complex and require careful control of conditions. The synthesis of substituted imidazoles, for example, has seen recent advances in regiocontrolled synthesis .Scientific Research Applications
Antitumor and Anticancer Applications
The compound has shown promise as an antitumor agent. Several derivatives based on its structure have been synthesized and evaluated for their inhibitory activities against tumor cell lines. For instance:
- 2-Chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline derivatives demonstrated moderate to high inhibitory activities against tumor cell lines such as HepG2, SK-OV-3, NCI-H460, and BEL-7404 .
- A Pd(II) complex formed with a ligand containing the (1H-benzo[d]imidazol-2-yl)methylthio group exhibited potential anticancer properties. Molecular docking studies confirmed its interaction with DNA, suggesting its suitability as a potent anticancer drug .
Functional Materials and Catalysis
Imidazoles play a crucial role in functional materials and catalysis. The compound’s unique structure makes it an interesting candidate for these applications:
properties
IUPAC Name |
4-[5-(benzimidazol-2-ylidenemethyl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3S2/c19-13(20)6-3-7-18-14(21)11(23-15(18)22)8-12-16-9-4-1-2-5-10(9)17-12/h1-2,4-5,8,21H,3,6-7H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQXVKVLOUIBWCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CC3=C(N(C(=S)S3)CCCC(=O)O)O)N=C2C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-4-(5-((1H-benzo[d]imidazol-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid |
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